(2S)-2-Ammonio-4-hydroxybutanoate
(2S)-2-Ammonio-4-hydroxybutanoate
L-Homoserine, also known as isothreonine, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Homoserine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). L-Homoserine has been found in human prostate tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. L-Homoserine exists in all eukaryotes, ranging from yeast to humans. L-Homoserine and L-serine can be converted into L-cystathionine; which is catalyzed by the enzyme cystathionine beta-synthase. In humans, L-homoserine is involved in the methionine metabolism pathway. L-Homoserine is also involved in several metabolic disorders, some of which include S-adenosylhomocysteine (sah) hydrolase deficiency, the hypermethioninemia pathway, methionine adenosyltransferase deficiency, and the homocystinuria-megaloblastic anemia due to defect in cobalamin metabolism, CBLG complementation type pathway. Outside of the human body, L-homoserine can be found in common pea. This makes L-homoserine a potential biomarker for the consumption of this food product.
L-homoserine is the L-enantiomer of homoserine. It has a role as a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite and an Escherichia coli metabolite. It is an enantiomer of a D-homoserine. It is a tautomer of a L-homoserine zwitterion.
L-homoserine is the L-enantiomer of homoserine. It has a role as a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite and an Escherichia coli metabolite. It is an enantiomer of a D-homoserine. It is a tautomer of a L-homoserine zwitterion.
Brand Name:
Vulcanchem
CAS No.:
119736-88-8
VCID:
VC0039754
InChI:
InChI=1S/C4H9NO3/c5-3(1-2-6)4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m0/s1
SMILES:
C(CO)C(C(=O)O)N
Molecular Formula:
C4H9NO3
Molecular Weight:
119.12 g/mol
(2S)-2-Ammonio-4-hydroxybutanoate
CAS No.: 119736-88-8
Main Products
VCID: VC0039754
Molecular Formula: C4H9NO3
Molecular Weight: 119.12 g/mol
| CAS No. | 119736-88-8 |
|---|---|
| Product Name | (2S)-2-Ammonio-4-hydroxybutanoate |
| Molecular Formula | C4H9NO3 |
| Molecular Weight | 119.12 g/mol |
| IUPAC Name | (2S)-2-amino-4-hydroxybutanoic acid |
| Standard InChI | InChI=1S/C4H9NO3/c5-3(1-2-6)4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m0/s1 |
| Standard InChIKey | UKAUYVFTDYCKQA-VKHMYHEASA-N |
| Isomeric SMILES | C(CO)[C@@H](C(=O)[O-])[NH3+] |
| SMILES | C(CO)C(C(=O)O)N |
| Canonical SMILES | C(CO)C(C(=O)[O-])[NH3+] |
| Melting Point | 203 dec °C 203°C |
| Physical Description | Solid |
| Description | L-Homoserine, also known as isothreonine, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Homoserine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). L-Homoserine has been found in human prostate tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. L-Homoserine exists in all eukaryotes, ranging from yeast to humans. L-Homoserine and L-serine can be converted into L-cystathionine; which is catalyzed by the enzyme cystathionine beta-synthase. In humans, L-homoserine is involved in the methionine metabolism pathway. L-Homoserine is also involved in several metabolic disorders, some of which include S-adenosylhomocysteine (sah) hydrolase deficiency, the hypermethioninemia pathway, methionine adenosyltransferase deficiency, and the homocystinuria-megaloblastic anemia due to defect in cobalamin metabolism, CBLG complementation type pathway. Outside of the human body, L-homoserine can be found in common pea. This makes L-homoserine a potential biomarker for the consumption of this food product. L-homoserine is the L-enantiomer of homoserine. It has a role as a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite and an Escherichia coli metabolite. It is an enantiomer of a D-homoserine. It is a tautomer of a L-homoserine zwitterion. |
| Solubility | 1000000 mg/L (at 30 °C) 8.39 M 1000.0 mg/mL |
| Synonyms | Homoserine Homoserine L-isomer L isomer of Homoserine L-isomer of Homoserine |
| PubChem Compound | 12647 |
| Last Modified | Nov 11 2021 |
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